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Compound of Interest

Compound Name: Ehretioside B

Cat. No.: B169225 Get Quote

Essential Safety and Handling Guide for Ehretioside
B
Disclaimer: A specific, comprehensive Safety Data Sheet (SDS) for Ehretioside B is not

universally available from all chemical suppliers. The following information is synthesized from

available supplier data, general laboratory safety protocols for handling powdered chemicals,

and a non-hazardous classification from one supplier. Researchers should always consult all

available information and adhere to their institution's safety guidelines.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Ehretioside B. It offers procedural guidance to

ensure safe operational handling and disposal.

Personal Protective Equipment (PPE)
When handling Ehretioside B, which is supplied as a powder, it is crucial to use appropriate

personal protective equipment to avoid inhalation and contact with skin and eyes.[1] Although

one supplier classifies Ehretioside B as not a hazardous substance or mixture, standard

laboratory precautions for handling chemical powders of unknown long-term effects should be

strictly followed.[1]

Recommended PPE includes:
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Respiratory Protection: A properly fitted respirator is recommended to protect against

airborne particles and fumes, especially when handling the powder outside of a contained

environment.

Eye Protection: Safety glasses with side shields or chemical safety goggles should be worn

to protect the eyes from dust and potential splashes.[2]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential to prevent

skin contact. Gloves should be inspected for any holes before use and changed frequently.

[3]

Protective Clothing: A lab coat or apron should be worn to protect the skin and clothing from

contamination. Long-sleeved shirts and pants are also recommended.[4][5]

Quantitative Data Summary
Below is a table summarizing the available quantitative data for Ehretioside B.

Property Value Source

Molecular Formula C₁₄H₁₇NO₇ PubChem[6]

Molecular Weight 311.29 g/mol PubChem[6]

Physical Description Powder ChemFaces[7]

CAS Number 156368-84-2 ChemFaces[7]

Purity ≥98% ChemFaces[7]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
ChemFaces[7]

Hazard Classification
Not a hazardous substance or

mixture
GlpBio[1]

Transport Information
Considered non-hazardous for

transport (DOT, IMDG, IATA)
GlpBio[1]
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A systematic approach is critical for the safe handling of powdered chemicals. The following

step-by-step protocol should be followed:

1. Preparation:

Designate a specific area for handling Ehretioside B, preferably within a chemical fume
hood or a powder handling enclosure to control dust.[8][9]
Ensure the work area is clean and uncluttered.[10]
Cover the work surface with absorbent bench paper.[9]
Assemble all necessary equipment, including PPE, weighing tools, and disposal containers,
before starting.

2. Weighing and Handling:

Perform all weighing and handling of the powder within a fume hood or a ventilated
enclosure to minimize inhalation risk.[3][8]
Use a micro-spatula for transferring the powder.
Keep the container of Ehretioside B closed as much as possible.[9]
If weighing on a balance inside a fume hood, be aware that airflow can cause fluctuations in
readings. An enclosed balance may be necessary for high accuracy.[9]

3. Dissolving:

When preparing solutions, add the solvent to the pre-weighed Ehretioside B powder slowly
to avoid splashing.
If the solvent is volatile, ensure this step is also performed in a well-ventilated area or fume
hood.

4. Post-Handling and Cleanup:

Decontaminate all surfaces and equipment used with an appropriate solvent (e.g., 70%
ethanol).
Wipe down the work area thoroughly.
Remove PPE carefully to avoid cross-contamination. Wash hands thoroughly after handling
the compound.
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Based on the classification of Ehretioside B as a non-hazardous substance by at least one

supplier, the following disposal guidelines are recommended.[1] However, it is imperative to

consult and follow your institution's and local regulations for chemical waste disposal.

Solid Waste: Unused or waste Ehretioside B powder should be collected in a clearly

labeled, sealed container. Since it is considered non-hazardous, it may be suitable for

disposal in the regular trash, but this should be confirmed with your institution's

environmental health and safety department.[11]

Liquid Waste: Solutions of Ehretioside B in solvents like DMSO, methanol, or ethanol

should be collected in a designated, labeled hazardous waste container, as the solvent itself

is hazardous. Do not pour solutions down the drain.

Contaminated Materials: Used gloves, bench paper, and other contaminated disposable

materials should be placed in a sealed bag and disposed of according to your institution's

policies for non-hazardous chemical waste.

Visual Aid: Chemical Powder Handling Workflow
The following diagram illustrates the standard workflow for safely handling chemical powders in

a laboratory setting.
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Caption: Workflow for Safe Handling of Chemical Powders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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